Cas no 2138077-53-7 (4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one)

4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one is a specialized cyclohexanone derivative featuring a morpholine substituent at the 3-position and dimethyl groups at the 4-position. This compound is of interest in synthetic organic chemistry due to its structural rigidity and functional group versatility, making it a valuable intermediate for pharmaceutical and agrochemical applications. The morpholine moiety enhances solubility and reactivity, while the dimethyl substitution contributes to steric stability. Its well-defined molecular structure allows for precise modifications in complex synthesis pathways. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended to maintain its stability.

4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one structure

2138077-53-7 structure

Product Name:4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one

CAS No:2138077-53-7

MF:C₁₂H₂₁NO₂

MW:211.30064368248

CID:5999632

PubChem ID:165963357

Update Time:2025-05-22

4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 2138077-53-7
- EN300-1158909
- 4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one
- 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one
- Inchi： 1S/C12H21NO2/c1-12(2)4-3-10(14)9-11(12)13-5-7-15-8-6-13/h11H,3-9H2,1-2H3
- InChI Key： MGTLTQUWAUOHNW-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)C1CC(CCC1(C)C)=O

Computed Properties

Exact Mass: 211.157228913g/mol
Monoisotopic Mass: 211.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 29.5Å²

4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1158909-0.05g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	0.05g	$612.0	2023-05-23
Enamine	EN300-1158909-0.1g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	0.1g	$640.0	2023-05-23
Enamine	EN300-1158909-0.25g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	0.25g	$670.0	2023-05-23
Enamine	EN300-1158909-0.5g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	0.5g	$699.0	2023-05-23
Enamine	EN300-1158909-1.0g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	1g	$728.0	2023-05-23
Enamine	EN300-1158909-2.5g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	2.5g	$1428.0	2023-05-23
Enamine	EN300-1158909-5.0g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	5g	$2110.0	2023-05-23
Enamine	EN300-1158909-10.0g	4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one	2138077-53-7	10g	$3131.0	2023-05-23

4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Additional information on 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one

Comprehensive Overview of 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one (CAS No. 2138077-53-7): Properties, Applications, and Industry Insights

The compound 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one (CAS No. 2138077-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. With a morpholine moiety integrated into a cyclohexanone backbone, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Researchers frequently explore its role as a building block in drug discovery, particularly for designing bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for high-purity intermediates like 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one has surged, driven by advancements in precision medicine and small-molecule therapeutics. Its CAS number 2138077-53-7 is often searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. The compound’s lipophilicity and hydrogen-bonding capacity, attributed to the morpholine ring, enhance its pharmacokinetic properties, a hot topic in AI-driven drug design discussions.

From a synthetic perspective, 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one serves as a precursor for heterocyclic compounds, a class of molecules dominating recent FDA-approved drugs. Its cyclohexanone core allows for functionalization at multiple positions, enabling the creation of structure-activity relationship (SAR) libraries. This aligns with the growing trend of fragment-based drug discovery, where researchers prioritize modular scaffolds to optimize drug-like properties.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on green chemistry, synthetic routes for 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one are being reevaluated to minimize waste and energy use. Searches for sustainable synthesis methods have spiked, highlighting the industry’s shift toward eco-friendly intermediates. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with ICH guidelines—a frequent query among quality assurance professionals.

Beyond pharmaceuticals, CAS 2138077-53-7 finds niche applications in material science, particularly in polymer modification. The morpholine group can impart thermal stability to resins, a property explored in high-performance coatings. This dual utility in life sciences and industrial chemistry underscores its interdisciplinary appeal, a point often raised in patent literature analyses.

In summary, 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one represents a convergence of synthetic versatility and therapeutic potential. Its CAS No. 2138077-53-7 is a gateway to cutting-edge research, addressing contemporary challenges in drug development and sustainable manufacturing. As industries prioritize molecular diversity and process efficiency, this compound will likely remain a focal point for innovation.